Cas no 78644-42-5 (Butanedioic acid,2-hydroxy-, homopolymer)

• Product Name: Butanedioic acid,2-hydroxy-, homopolymer
• CAS No: 78644-42-5
• MF: C₄H₆O₅
• MW: 134.087441921234
• CID: 565064
• Update Time: 2024-01-30

Butanedioic acid,2-hydroxy-, homopolymer Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-hydroxy-, homopolymer
• poly(malate)

• Inchi： 1S/C4H6O5/c5-2(4(8)9)1-3(6)7/h2,5H,1H2,(H,6,7)(H,8,9)
• InChI Key： BJEPYKJPYRNKOW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)CC(O)=O

Computed Properties

• Exact Mass: 134.021523
• Monoisotopic Mass: 134.021523
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 94.8

Experimental Properties

• Density: 1.601 g/ cu cm at 20 °C
• Melting Point: 131.0 °C
• Boiling Point: Decomposes at >225 °C and <235 °C (BP not determinable) /OECD Guideline 103 (Boiling point/boiling range)/